![molecular formula C16H22ClNO5 B6460946 1-[(2-chlorophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid CAS No. 2549009-79-0](/img/structure/B6460946.png)
1-[(2-chlorophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a piperidine derivative. Piperidines are a class of organic compounds with a six-membered ring containing one nitrogen atom . They are widely used in the pharmaceutical industry and are present in many therapeutic drugs . The presence of the methoxymethyl and chlorophenylmethyl groups suggests that this compound could have unique properties and potential applications.
Chemical Reactions Analysis
The compound could undergo various chemical reactions depending on the conditions. For instance, the methoxymethyl group could potentially be cleaved under acidic conditions . The chlorophenyl group might undergo nucleophilic aromatic substitution reactions.Scientific Research Applications
- The piperidine ring in this compound has been investigated for its potential as an anticancer agent. Researchers explore its effects on cancer cell growth, apoptosis, and tumor suppression .
Anticancer Properties
These applications highlight the versatility of 1-[(2-chlorophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid in scientific research. Its dual functionality—combining a piperidine ring with oxalic acid—makes it an intriguing subject for further exploration. Keep in mind that ongoing studies may uncover additional applications and mechanisms of action . If you’d like more detailed information on any specific area, feel free to ask!
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of this compound is H1 receptors . These receptors are part of the histamine receptor family and play a crucial role in allergic reactions .
Mode of Action
The compound interacts with H1 receptors, exhibiting a higher affinity for these receptors than histamine itself . This interaction inhibits the action of histamine, a key player in allergic reactions .
Biochemical Pathways
The compound’s interaction with H1 receptors disrupts the normal biochemical pathways associated with allergic reactions . By inhibiting the action of histamine, the compound prevents the cascade of reactions that lead to symptoms of allergies .
Result of Action
The compound’s interaction with H1 receptors results in significant effects on both allergic asthma and allergic itching . Some derivatives of this compound have shown stronger potency against allergic asthma than levocetirizine, a commonly used antihistamine .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of allergens in the environment can trigger the allergic reactions that the compound seeks to inhibit . .
properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-4-(methoxymethyl)piperidine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO.C2H2O4/c1-17-11-12-6-8-16(9-7-12)10-13-4-2-3-5-14(13)15;3-1(4)2(5)6/h2-5,12H,6-11H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFPOHNMWEBQBIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CCN(CC1)CC2=CC=CC=C2Cl.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Chlorophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.